Cas no 898436-11-8 (N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 898436-11-8
• MF: C₂₀H₁₉N₅O₃S₂
• MW: 441.526561021805
• CID: 5490459
• Update Time: 2025-07-10

N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-acetylphenyl)-2-[[5-[[[(4-methylphenyl)amino]carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
• N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

• Inchi： 1S/C20H19N5O3S2/c1-12-3-7-16(8-4-12)22-18(28)23-19-24-25-20(30-19)29-11-17(27)21-15-9-5-14(6-10-15)13(2)26/h3-10H,11H2,1-2H3,(H,21,27)(H2,22,23,24,28)
• InChI Key： WOQUVOFNZPWRHL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NN=C(NC(NC2=CC=C(C)C=C2)=O)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

Professional Introduction to N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 898436-11-8)

N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 898436-11-8, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric moieties. The structural design of this molecule suggests potential applications in the development of therapeutic agents targeting various biological pathways.

The core structure of N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide features a thiadiazole ring system, which is a well-documented scaffold in medicinal chemistry for its ability to interact with biological targets such as enzymes and receptors. The presence of the acetyl group at the phenyl ring and the sulfanylacetamide moiety further enhances the compound's pharmacological profile by introducing polar functional groups that can modulate solubility and binding affinity. Additionally, the incorporation of a carbamoylamino group from the 4-methylphenyl moiety adds another layer of complexity, potentially influencing metabolic stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of this compound with biological targets with greater precision. Studies have indicated that the thiadiazole ring can act as a key pharmacophore for inhibiting certain kinases and other enzymes involved in inflammatory pathways. The 4-methylphenyl group, on the other hand, may contribute to the compound's binding affinity by forming hydrophobic interactions with aromatic pockets on the target proteins. This dual interaction mechanism makes N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide a promising candidate for further investigation.

In vitro studies have begun to elucidate the pharmacological properties of this compound. Initial experiments suggest that it exhibits moderate activity against certain cancer cell lines, possibly through inhibition of proliferation-related kinases. The sulfanylacetamide moiety is particularly noteworthy for its potential to engage with cysteine residues on target proteins, which could lead to selective inhibition. Furthermore, the acetyl group may play a role in modulating metabolic pathways by influencing enzyme activity or substrate recognition.

The synthesis of N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide presents unique challenges due to its complex architecture. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations are typically employed. Advanced synthetic methodologies such as transition metal-catalyzed reactions have been explored to improve yield and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products accurately.

The potential therapeutic applications of this compound are vast and span multiple disease areas. Given its structural similarity to known bioactive molecules, it may find utility in treating inflammatory disorders, neurodegenerative diseases, and even infectious diseases. The ability of thiadiazole derivatives to modulate immune responses makes them particularly relevant in immunomodulatory therapies. Additionally, the presence of multiple functional groups provides opportunities for derivatization, allowing for the creation of analogs with enhanced pharmacological properties.

As research progresses, combinatorial chemistry and high-throughput screening (HTS) techniques will likely be employed to identify derivatives of N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide with improved efficacy and reduced side effects. The integration of machine learning algorithms into drug discovery pipelines can also accelerate the identification of promising candidates by predicting molecular properties and optimizing synthetic routes.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established. Before moving into clinical trials, N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide will need to undergo rigorous preclinical testing to assess its safety and efficacy. This includes toxicology studies to evaluate potential adverse effects and pharmacokinetic studies to understand how the body processes the compound. Successful completion of these studies will be crucial for obtaining regulatory approval and bringing this novel therapeutic agent to market.

In conclusion, N-(4-acetylphenyl)-2-(5-{(4-methylphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 898436-11-8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted pharmacological potential. Ongoing research in this area holds promise for developing new treatments for various diseases by leveraging innovative molecular design principles and cutting-edge synthetic methodologies.